Cas no 941929-18-6 (2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 941929-18-6
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5430286
• Update Time: 2025-10-19

2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile
• 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H19N3O4/c1-14-2-4-15(5-3-14)25-13-16-6-7-18(26-16)19-22-17(12-21)20(27-19)23-8-10-24-11-9-23/h2-7H,8-11,13H2,1H3
• InChI Key： NPVHEZLGSOYHHS-UHFFFAOYSA-N
• SMILES： O1C(N2CCOCC2)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Additional information on 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile (CAS No. 941929-18-6)

The compound 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile (CAS No. 941929-18-6) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a furan ring, a morpholine moiety, and an oxazole core, making it a subject of interest in pharmaceutical and agrochemical research. The presence of a carbonitrile group further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile has surged due to their potential in targeting kinase inhibitors and GPCR modulators. Researchers are particularly intrigued by its bioavailability and metabolic stability, which are critical for developing next-generation therapeutics. The compound’s CAS No. 941929-18-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile involves multi-step organic reactions, including cyclization and cross-coupling techniques. Its morpholine subunit is a common pharmacophore in FDA-approved drugs, underscoring its significance in drug design. Additionally, the furan-oxazole hybrid structure has been explored for its antimicrobial and anti-inflammatory properties, aligning with current trends in combating antibiotic resistance.

From an industrial perspective, CAS No. 941929-18-6 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its patent landscape reveals applications in crop protection and veterinary medicine, addressing global concerns like food security and animal health. The compound’s logP and solubility profiles are also hot topics, as they influence formulation strategies in preclinical development.

Environmental and regulatory aspects of 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile are equally critical. Its biodegradability and ecotoxicity data are essential for compliance with REACH and EPA guidelines. As sustainability gains traction, researchers are optimizing greener synthesis routes for this compound, reducing reliance on hazardous reagents.

In summary, 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-(morpholin-4-yl)-1,3-oxazole-4-carbonitrile (CAS No. 941929-18-6) exemplifies the convergence of structural innovation and practical utility. Its versatility in life sciences and material engineering positions it as a key player in solving contemporary challenges, from drug discovery to sustainable agriculture.